4-(8-Phenyl-oct-3-ynyl)-1H-imidazole
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
4-(8-Phenyl-oct-3-ynyl)-1H-imidazole is a nitrogen-containing heterocyclic compound characterized by an imidazole core substituted at the 4-position with an 8-phenyl-oct-3-ynyl chain. The 8-phenyl-oct-3-ynyl substituent introduces a long alkyne chain terminated by a phenyl group, enhancing lipophilicity and steric bulk. This structural motif is significant in medicinal chemistry, as imidazole derivatives are known for diverse biological activities, including enzyme inhibition and receptor modulation .
Properties
Molecular Formula |
C17H20N2 |
|---|---|
Molecular Weight |
252.35 g/mol |
IUPAC Name |
5-(8-phenyloct-3-ynyl)-1H-imidazole |
InChI |
InChI=1S/C17H20N2/c1(2-4-9-13-17-14-18-15-19-17)3-6-10-16-11-7-5-8-12-16/h5,7-8,11-12,14-15H,1,3,6,9-10,13H2,(H,18,19) |
InChI Key |
MSBRTBBFZFRZEJ-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C(C=C1)CCCCC#CCCC2=CN=CN2 |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural Analogues with Alkyne Chains
The compound belongs to a broader class of 4-alkyl/alkynyl-1H-imidazoles. Key structural analogs include:
- 4-(6-Cyclohexyl-hex-3-ynyl)-1H-imidazole : Features a cyclohexyl group instead of phenyl, reducing aromaticity but increasing conformational flexibility .
- 4-(7-Methyl-oct-3-ynyl)-1H-imidazole : A branched methyl group on the alkyne chain, which may alter solubility and metabolic stability .
Table 1: Structural and Physicochemical Comparison
| Compound | Substituent | Molecular Weight (g/mol) | LogP* | Key Features |
|---|---|---|---|---|
| 4-(8-Phenyl-oct-3-ynyl)-1H-imidazole | 8-Phenyl-oct-3-ynyl | ~285.4 | ~4.2 | High lipophilicity, aromatic terminus |
| 4-Phenyl-1H-imidazole | Phenyl | 144.17 | ~2.1 | Simpler structure, lower steric bulk |
| SB 203580 (4-(4-Fluorophenyl)-2-(4-methylsulfinylphenyl)-5-(4-pyridyl)-1H-imidazole) | Multiple aromatic substituents | 377.44 | ~3.8 | Kinase inhibitor (p38 MAPK) |
*LogP values estimated via computational tools.
Pharmacological and Functional Comparisons
- Antifungal Activity : Analogues like 4-(2,5-dichlorothiophen-3-yl)-1,3-dithiolan-2-ylidene)methyl)-1H-imidazole (8a,b) inhibit fungal 14-α demethylase, a key enzyme in ergosterol biosynthesis. The target compound’s long alkyne chain may enhance membrane penetration but lacks the dichlorothiophene moiety critical for antifungal efficacy .
- Kinase Inhibition : SB 203580 and SB 202190 (4-(4-fluorophenyl)-2-(4-hydroxyphenyl)-5-(4-pyridyl)-1H-imidazole) are potent p38 MAPK inhibitors. Their pyridyl and sulfinyl groups enable specific kinase binding, whereas 4-(8-Phenyl-oct-3-ynyl)-1H-imidazole’s aliphatic chain may limit such interactions .
- Sedative Applications: Dexmedetomidine (4-[1-(2,3-dimethylphenyl)ethyl]-1H-imidazole) demonstrates α₂-adrenoreceptor agonism. The target compound’s bulky substituent likely reduces CNS penetration compared to dexmedetomidine’s compact structure .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
